Cas no 220185-54-6 (Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-)
220185-54-6 structure
Product Name:Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-
CAS No:220185-54-6
MF:C96H90O6S12
MW:1724.51821088791
CID:1409601
Update Time:2024-08-16
Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-
- Benzene, 1,2,3,4,5,6-hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]-
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- Inchi: 1S/C96H90O6S12/c1-61(2)97-67-13-25-73(26-14-67)103-79-37-49-85(50-38-79)109-91-92(110-86-51-39-80(40-52-86)104-74-27-15-68(16-28-74)98-62(3)4)94(112-88-55-43-82(44-56-88)106-76-31-19-70(20-32-76)100-64(7)8)96(114-90-59-47-84(48-60-90)108-78-35-23-72(24-36-78)102-66(11)12)95(113-89-57-45-83(46-58-89)107-77-33-21-71(22-34-77)101-65(9)10)93(91)111-87-53-41-81(42-54-87)105-75-29-17-69(18-30-75)99-63(5)6/h13-66H,1-12H3
- InChI Key: VKYJRFXGSFNEMA-UHFFFAOYSA-N
- SMILES: C1(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)C(SC2=CC=C(SC3=CC=C(OC(C)C)C=C3)C=C2)=C1SC1=CC=C(SC2=CC=C(OC(C)C)C=C2)C=C1
Computed Properties
- Exact Mass: 1722.3393
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- PSA: 55.38
Benzene, hexakis[[4-[[4-(1-methylethoxy)phenyl]thio]phenyl]thio]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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